Cas no 50592-31-9 (p-Bromofluorobenzene-d4)

p-Bromofluorobenzene-d4 structure
p-Bromofluorobenzene-d4 structure
Product Name:p-Bromofluorobenzene-d4
CAS No:50592-31-9
MF:C6H4BrF
MW:179.023011207581
CID:367126
PubChem ID:11252322
Update Time:2025-04-19

p-Bromofluorobenzene-d4 Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,4,5-d4,3-bromo-6-fluoro-
    • p-Bromofluorobenzene-d4
    • 1-bromo-2,3,5,6-tetradeuterio-4-fluoro-benzene
    • 1-bromo-4-fluoro-[2,3,5,6-2H4]benzene
    • 1-Bromo-4-fluorobenzene-d4
    • 4-Bromofluorobenzene-d4
    • 4-fluoro-2,3,5,6-tetradeuterobromobenzene
    • d4-4-bromofluorobenzene
    • 1-Bromo-4-fluorobenzene-d4, 98 atom % D, 98% (CP)
    • 4-Fluorobromobenzene-d4
    • D98618
    • 1-bromo-2,3,5,6-tetradeuterio-4-fluorobenzene
    • 1-bromo-4-fluoro(?H?)benzene
    • 50592-31-9
    • DTXSID50460115
    • CS-0590209
    • AKOS015944733
    • SCHEMBL3069929
    • HY-I0202S
    • 3-Bromo-6-fluoro-benzene-1,2,4,5-d4; 4-Bromofluorobenzene-d4
    • Inchi: 1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H/i1D,2D,3D,4D
    • InChI Key: AITNMTXHTIIIBB-RHQRLBAQSA-N
    • SMILES: BrC1C([2H])=C([2H])C(=C([2H])C=1[2H])F

Computed Properties

  • Exact Mass: 177.97315g/mol
  • Monoisotopic Mass: 177.97315g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.629 g/mL at 25 °C
  • Melting Point: -16 °C(lit.)
  • Boiling Point: 150 °C(lit.)
  • Flash Point: 60 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • Vapor Pressure: 4.1±0.3 mmHg at 25°C

p-Bromofluorobenzene-d4 Security Information

p-Bromofluorobenzene-d4 Pricemore >>

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